Cas no 16009-13-5 (Hemin)

Hemin Properties

Names and Identifiers

• CHLOROFERRIPROTOPORPHYRIN
• CHLOROHEMIN
• CHLORO(PROTOPORPHYRINATO)IRON(III)
• CHLOROPROTOPORPHYRIN IX IRON(III)
• EQUINE HEMIN
• FERRIPROTOPORPHRIN IX CHLORIDE
• FERRIPROTOPORPHYRIN IX CHLORIDE
• HAEMIN
• HEMATIN HYDROCHLORIDE
• HEMIN
• HEMIN, BOVINE
• HEMIN CHLORIDE
• HEMIN CHLORIDE BOVINE
• HEMIN CHLORIDE PORCINE
• HEMIN (EX PORCINE, BOVINE, EQUINE)
• HEMIN PORCINE
• PROTOHEMIN IX
• n22,n23,n24]-,dihydrogen,(sp-5-13)-dipropanoato(4-)-n2
• Hemin (porcine)
• Hemin, from Porcine
• 1,3,5,8-TetraMethy1-2,4-divinylporphine-6,7-dipropionic acid ferrichloride
• 7,12-Diethenyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoic acid
• Chloroferripr
• Ferriheme chloride
• Ferriprotoporphyrin chloride
• Hematin chloride
• HeMatine hydrochloride
• Hemin(chloride)
• Dihydrogen (SP-5-13)-chloro[7,12-diethenyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoato(4-)-N21,N22,N23,N24]-ferrate(2-)
• 食品级卟啉铁生产厂家行情价格
• Hemin, 98%, porcine
• 3-[18-(2-carboxyethyl)-8,13-bis(ethenyl)-3,7,12,17-tetramethylporphyrin-21,24-diid-2-yl]propanoic acid;iron(3+);chloride
• iron(3+) 4,20-bis(2-carboxyethyl)-9,14-diethenyl-5,10,15,19-tetramethyl-21,22,23,24-tetraazapentacyclo[16.2.1.1(3),?.1?,(1)(1).1(1)(3),(1)?]tetracosa-1,3(24),6,8(23),9,11,13(22),14,16,18(21),19-undecaene-4,5-diide chloride
• Hemin chloride is known as an oxidized form of heme.
• NSC-122707
• hemin
• BTIJJDXEELBZFS-UHFFFAOYSA-K
• hemin chloride
• HEMIN [JAN]
• Panhematin
• Q425165
• Ferrate(2-), chloro(7,12-diethenyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoato(4-)-N21,N22,N23,N24)-, dihydrogen
• HEMIN [VANDF]
• Chlorohemin
• HEMIN [MI]
• AKOS032949889
• AKOS025146500
• 743LRP9S7N
• H0008
• Ferrate(2-), chloro[7,12-diethenyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropanoato(4-)-.kappa.N21,.kappa.N22,.kappa.N23,.kappa.N24]-, dihydrogen, (SP-5-13)-
• 16009-13-5
• HEMIN [WHO-DD]
• Hemin chloride
• +Expand

• MDL： MFCD00010726
• InChIKey： WABFTRRMMIIYHI-HXFTUNQESA-M
• Inchi： 1S/C34H34N4O4.ClH.Fe/c1-7-21-17(3)25-13-26-19(5)23(9-11-33(39)40)31(37-26)16-32-24(10-12-34(41)42)20(6)28(38-32)15-30-22(8-2)18(4)27(36-30)14-29(21)35-25;;/h7-8,13-16H,1-2,9-12H2,3-6H3,(H4,35,36,37,38,39,40,41,42);1H;/p-1/b25-13-,26-13-,27-14-,28-15-,29-14-,30-15-,31-16-,32-16-;;
• SMILES： [Fe].Cl[H].O([H])C(C([H])([H])C([H])([H])C1C2=C([H])C3=C(C([H])([H])C([H])([H])C(=O)O[H])C(C([H])([H])[H])=C(C([H])=C4C(C([H])([H])[H])=C(C([H])=C([H])[H])C(C([H])=C5C(C([H])([H])[H])=C(C([H])=C([H])[H])C(=C([H])C(C=1C([H])([H])[H])=N2)N5[H])=N4)[N-]3)=O |c:11,61,t:33,48|
• BRN： 5229914

Computed Properties

• Exact Mass: 651.146144g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 8
• Monoisotopic Mass: 651.146144g/mol
• Monoisotopic Mass: 651.146144g/mol
• Topological Polar Surface Area: 102Ų
• Heavy Atom Count: 44
• Complexity: 1010
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 1

Experimental Properties

• LogP: 4.29920
• PSA: 109.18000
• Merck: 4644
• Water Partition Coefficient: Almost insoluble
• Boiling Point: °Cat760mmHg
• Melting Point: 300 ºC
• Vapor Pressure: No data available
• Flash Point: °C
• Solubility: 1.4 M NaOH: soluble25mg/mL
• Color/Form: Long lamellar crystals, brown in transmitted light and steel blue in reflected light
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible.
• Solubility: Soluble in dilute alkali solution, slightly soluble in alcohol, insoluble in dilute acid and water
• Density: 1.0050